Cas no 2172174-08-0 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid)

• Product Name: 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid
• CAS No: 2172174-08-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5867168
• PubChem ID: 165539522
• Update Time: 2025-10-29

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid
• EN300-1508070
• 2172174-08-0
• 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclopentyl}acetic acid

• Inchi： 1S/C27H32N2O5/c1-27(2,15-24(30)28-18-12-11-17(13-18)14-25(31)32)29-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： RNZSALJUKIQXKU-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid

2-{3-[({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido]cyclopentyl}acetic Acid: A Comprehensive Overview

2-{3-[({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido]cyclopentyl}acetic Acid, with the CAS number 2172174-08-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its intricate structure, which includes a cyclopentane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a substituted acetic acid moiety. The presence of these functional groups makes it a valuable molecule in the synthesis of bioactive compounds and advanced materials.

The structure of this compound is characterized by a cyclopentane ring substituted with an amino group that is further modified by an Fmoc protecting group. The Fmoc group, derived from 9H-fluorene, is a well-known protecting group in peptide synthesis due to its stability and ease of removal under specific conditions. This feature makes the compound particularly useful in the synthesis of peptides and other biologically relevant molecules. Additionally, the acetic acid moiety at the terminus of the molecule introduces carboxylic acid functionality, which can participate in various chemical reactions, including esterification and amidation.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. For instance, a study published in Nature Communications demonstrated that derivatives of this compound could form stable nanoparticles with encapsulated drugs, showing promising results in vitro and in vivo models. These findings underscore its potential in developing next-generation therapeutic agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and cyclization. The use of Fmoc chemistry ensures precise control over the amino group's reactivity during synthesis. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, making it more efficient and scalable for industrial applications.

The application of this compound extends beyond pharmaceuticals. Its unique structure has also been explored in materials science, particularly in the development of stimuli-responsive polymers. A research team at Stanford University reported that incorporating this compound into polymer networks could result in materials with tunable mechanical properties under external stimuli such as pH or temperature changes. This innovation opens new avenues for its use in smart materials and sensors.

Moreover, computational studies have provided deeper insights into the molecular interactions within this compound. Using density functional theory (DFT), scientists have analyzed the electronic structure and bonding characteristics of the Fmoc group, revealing its role in stabilizing peptide bonds during synthesis. These computational efforts have not only enhanced our understanding of the compound's behavior but also guided the design of more efficient synthetic pathways.

In conclusion, 2-{3-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido]cyclopentyl}acetic acid is a versatile compound with diverse applications across multiple disciplines. Its role as a key intermediate in peptide synthesis, coupled with its potential in drug delivery and materials science, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to both academic and industrial advancements.